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Compound of Interest

Compound Name: D-Erythronolactone

Cat. No.: B097542 Get Quote

This guide provides a comprehensive overview of the chemical and physical properties,

biological and toxicological profile, and detailed safety and handling protocols for D-
Erythronolactone. It is intended for researchers, scientists, and drug development

professionals who work with this compound. The information presented herein is synthesized

from authoritative sources to ensure accuracy and promote a culture of safety in the laboratory.

Part 1: Core Chemical and Physical Properties
D-Erythronolactone, a cyclic monosaccharide, is a valuable chiral synthon in organic

synthesis.[1][2] Its unique structure makes it a key intermediate in the synthesis of various

bioactive molecules and natural products.[3][4] A thorough understanding of its physical and

chemical properties is fundamental to its safe handling and application.
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Property Value Source(s)

IUPAC Name
(3R,4R)-3,4-dihydroxyoxolan-

2-one
[1][5]

Synonyms

D-Erythronic acid γ-lactone,

(3R-cis) (−)-Dihydro-3,4-

dihydroxy-2(3H)-furanone

[6]

CAS Number 15667-21-7

Molecular Formula C4H6O4

Molecular Weight 118.09 g/mol [5]

Appearance
White to off-white crystalline

solid/powder
[6][7]

Melting Point 100-102 °C [7]

Boiling Point
340 °C at 760 mmHg

(estimated)
[1]

Solubility

Soluble in water (674 mg/mL at

25°C), slightly soluble in

DMSO and Methanol.

[1][6][7]

Optical Activity [α]20/D −71°, c = 1 in H2O [6]

pKa 12.34 ± 0.40 (Predicted) [6][7]

Part 2: Biological and Toxicological Profile
Biological Activities
D-Erythronolactone has demonstrated a range of biological properties, including antibacterial,

antifungal, and antioxidant activities.[1] It is also recognized for its role in stimulating collagen

production, which is crucial for wound healing.[1] Furthermore, it serves as a precursor in the

synthesis of 4-phospho-D-erythronate, an intermediate in the biosynthesis of pyridoxal 5'-

phosphate in some bacteria.[2][8] Lactones, in general, are a class of compounds known for

their diverse biological activities, including antimicrobial and antitumor properties.[4][9][10]
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Toxicological Information
The toxicological properties of D-Erythronolactone have not been thoroughly investigated.[11]

However, it is generally considered to have a low toxicity profile and is well-tolerated in

scientific experiments.[1] Despite this, due to the limited data, it is crucial to handle this

compound with care, assuming it could be hazardous until proven otherwise. One safety data

sheet indicates a WGK (Water Hazard Class) of 3, signifying a substance that is hazardous to

water.[7]

Part 3: Hazard Identification and Risk Assessment
As a matter of standard laboratory practice, a thorough risk assessment should be conducted

before working with D-Erythronolactone. The primary hazards are associated with its fine

powder form, which can be easily inhaled, and the potential for skin and eye contact.

Hazard Statements (GHS)
While some sources state it is not a hazardous substance, others provide the following hazard

statements:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Precautionary Statements (GHS)
P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[6][11]

P262: Do not get in eyes, on skin, or on clothing.[11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

A comprehensive risk assessment should consider the quantity of the substance being used,

the nature of the experimental procedure (e.g., heating, aerosolizing), and the potential for

exposure.
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Part 4: Safe Handling and Storage Protocols
Adherence to strict safety protocols is paramount when working with D-Erythronolactone to

minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: All handling of D-Erythronolactone powder should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize the risk of

inhalation.[12][13]

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

laboratory.[11]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield that complies with OSHA's 29 CFR

1910.133 or European Standard EN166 regulations are mandatory.[11][12]

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn at all times.

Gloves should be inspected for integrity before use and changed immediately if

contaminated.[11]

Skin and Body Protection: A laboratory coat should be worn. For larger quantities or when

there is a significant risk of spillage, additional protective clothing may be necessary.[11]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95)

is required.[14][15]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

work area is clean and uncluttered.

Weighing: Weigh the solid compound within a fume hood or a balance enclosure to prevent

the dispersion of dust.
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Dissolving: When preparing solutions, add the solid D-Erythronolactone to the solvent

slowly to avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[11] Clean all

contaminated surfaces.

Storage
Conditions: Store D-Erythronolactone in a tightly sealed container in a dry, cool, and well-

ventilated place.[7][12][13] Recommended storage is at room temperature.[6][7]

Incompatibilities: Keep away from strong oxidizing agents.[7][12]

Part 5: Emergency Procedures
In the event of an emergency involving D-Erythronolactone, prompt and appropriate action is

crucial.

Spills
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For a solid spill, carefully sweep up the material to avoid generating dust and

place it in a suitable, labeled container for disposal.[12] For a solution spill, absorb with an

inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

Fire
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b097542?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/ME/00/MSDS_ME00265_4000_EN.pdf
https://www.benchchem.com/product/b097542?utm_src=pdf-body
https://www.chembk.com/en/chem/D-ERYTHRONIC%20ACID%20GAMMA-LACTONE
https://www.fishersci.com/store/msds?partNumber=AC277172500&productDescription=%283R%2C4R%29-%28-%29-D-ERYTHRONOL+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/d-ribonic-acid-gamma-lactone.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3163221.htm
https://www.chembk.com/en/chem/D-ERYTHRONIC%20ACID%20GAMMA-LACTONE
https://www.chembk.com/en/chem/D-ERYTHRONIC%20ACID%20GAMMA-LACTONE
https://www.fishersci.com/store/msds?partNumber=AC277172500&productDescription=%283R%2C4R%29-%28-%29-D-ERYTHRONOL+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b097542?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC277172500&productDescription=%283R%2C4R%29-%28-%29-D-ERYTHRONOL+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC277172500&productDescription=%283R%2C4R%29-%28-%29-D-ERYTHRONOL+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazards: Thermal decomposition may produce irritating gases and vapors.[12]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full

protective gear.[12][13]

First Aid
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[11][12]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[11][12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[11][12]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water. Seek immediate medical attention.[11][12]

Part 6: Synthesis and Experimental Workflows
D-Erythronolactone can be synthesized via various routes, including the oxidation of D-

gluconic acid lactone or from precursors like D-ribose and erythorbic acid.[1][2][16] Its

synthesis and use in experimental procedures require a systematic approach to safety.

Generalized Experimental Workflow
The following diagram illustrates a generalized workflow for the safe handling of D-
Erythronolactone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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